Cas no 215370-01-7 (N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE)

• Product Name: N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE
• CAS No: 215370-01-7
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 3910117
• Update Time: 2026-04-17

N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4,6-dimethyl-N-(phenylmethyl)-
• N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines

Additional information on N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE

Introduction to N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE (CAS No. 215370-01-7)

N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE, identified by its Chemical Abstracts Service (CAS) number 215370-01-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This triazine derivative exhibits a unique structural framework characterized by a benzyl substituent and methyl groups at the 4 and 6 positions of the triazine ring, which contributes to its distinct chemical properties and potential biological activities.

The compound belongs to the broader class of triazine derivatives, which are known for their versatility in medicinal chemistry due to their ability to interact with various biological targets. The presence of the benzyl group at the 2-position of the triazine ring enhances its solubility and stability, making it a promising candidate for further investigation in drug development. Additionally, the 4,6-dimethyl substitution pattern influences the electronic distribution of the molecule, potentially modulating its reactivity and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic pathways relevant to inflammation and cancer. The benzyl moiety, in particular, has been shown to enhance binding interactions with specific protein targets, which could be leveraged for therapeutic applications.

In the context of agrochemical research, derivatives of triazines have long been utilized as herbicides due to their ability to disrupt plant growth processes. While N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE has not yet been widely tested as an agrochemical agent, its structural features suggest potential utility in this area. The dimethyl substitution at the 4 and 6 positions may improve its selectivity toward certain plant species while minimizing toxicity to non-target organisms.

The synthesis of N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between benzylamine derivatives and appropriate dichloro or dinitrotriazine precursors. Advances in green chemistry have led to the development of more sustainable synthetic methodologies that reduce waste and energy consumption without compromising efficiency.

One notable application of N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE is in the development of novel bioactive molecules. Researchers have explored its potential as a scaffold for designing compounds with enhanced binding affinity to therapeutic targets. For instance, modifications at the 2-position benzyl group have been investigated to improve solubility and metabolic stability. Such structural modifications are critical for optimizing drug candidates for clinical trials.

The compound's stability under various environmental conditions has also been studied extensively. Preliminary data indicate that N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE maintains its integrity under both acidic and basic conditions, suggesting broad applicability in pharmaceutical formulations. Additionally, its resistance to degradation by common environmental factors makes it a promising candidate for long-term storage and transportation.

In conclusion,N-BENZYL-4,6-DIMETHYL-1,3,5-TRIAZIN-2-AMINE (CAS No. 215370-01) represents a fascinating subject of study in medicinal chemistry and agrochemical research. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications in treating inflammation-related diseases and enhancing crop protection strategies. Continued research into this compound will likely uncover further insights into its biological activities and industrial utility.